6-Chloro-5-methylnicotinic acid ethyl ester
Cat. No. B1398867
M. Wt: 199.63 g/mol
InChI Key: ARMQAPYXINXSLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08288554B2
Procedure details
A solution of 6-chloro-5-methyl-nicotinic acid (13.85 g, 80.75 mmol) in dry EtOH (200 mL) containing some drops of concentrated H2SO4 is stirred at reflux for 2 days. The solution is cooled to rt, the solvent evaporated, the residue dissolved in EA (200 mL) and washed with a solution of sat. aq. Na2CO3 (2×80 mL), 1M aq. KHSO4 (2×80 mL) and brine (50 mL). The org. phase is dried over MgSO4, filtered and evaporated to give 6-chloro-5-methyl-nicotinic acid ethyl ester (12.65 g) as a solid; LC-MS: tR=0.92 min; [M+1]+=200.10; 1H NMR (CDCl3) δ 1.43 (t, J=7.0 Hz, 3H), 2.46 (s, 3H), 4.43 (q, J=7.3 Hz, 2H), 8.16 (m, 1H), 8.84 (d, J=2.0 Hz, 1H).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:10]([CH3:11])=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][N:3]=1.OS(O)(=O)=O.[CH3:17][CH2:18]O>>[CH2:17]([O:7][C:6](=[O:8])[C:5]1[CH:9]=[C:10]([CH3:11])[C:2]([Cl:1])=[N:3][CH:4]=1)[CH3:18]
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Inputs
Step One
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Name
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|
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Quantity
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13.85 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C(=O)O)C=C1C
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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is stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 days
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Duration
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2 d
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue dissolved in EA (200 mL)
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WASH
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Type
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WASH
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Details
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washed with a solution of sat. aq. Na2CO3 (2×80 mL), 1M aq. KHSO4 (2×80 mL) and brine (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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phase is dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)OC(C1=CN=C(C(=C1)C)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.65 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
